(2Z)-N-(4-methylphenyl)-3-[3-(morpholin-4-yl)propyl]-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine

Specification

• CAS No.: 898606-14-9
• Molecular Formula: C21H25N3OS2
• Molecular Weight: 399.57
• IUPAC Name: N-(4-methylphenyl)-3-(3-morpholin-4-ylpropyl)-4-thiophen-2-yl-1,3-thiazol-2-imine
• Standard InChI: InChI=1S/C21H25N3OS2/c1-17-5-7-18(8-6-17)22-21-24(10-3-9-23-11-13-25-14-12-23)19(16-27-21)20-4-2-15-26-20/h2,4-8,15-16H,3,9-14H2,1H3
• Standard InChI Key: RFSMBWFYYFBMPO-DQRAZIAOSA-N
• SMILES: CC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC=CS3)CCCN4CCOCC4

Introduction

Structural Analysis and Molecular Features

Core Architecture

The molecule consists of a 2,3-dihydro-1,3-thiazol-2-imine scaffold substituted at positions 3, 4, and N2 (Figure 1). Key structural elements include:

• Thiazole ring: A five-membered heterocycle containing nitrogen and sulfur atoms, known for its role in bioactivity.

• Morpholin-4-ylpropyl chain: A tertiary amine-linked propyl group terminating in a morpholine ring, enhancing solubility and potential receptor binding.

• Thiophen-2-yl group: A sulfur-containing aromatic system contributing to π-π stacking interactions.

• N-(4-methylphenyl)imine: A planar, electron-deficient substituent influencing tautomerism and hydrogen bonding.

Table 1: Molecular properties

Property	Value
Molecular formula	C<sub>21</sub>H<sub>25</sub>N<sub>3</sub>OS<sub>2</sub>
Molecular weight	399.57 g/mol
IUPAC name	N-(4-methylphenyl)-3-(3-morpholin-4-ylpropyl)-4-thiophen-2-yl-1,3-thiazol-2-imine
SMILES	CC1=CC=C(C=C1)N=C2N(C(=CS2)C3=CC=CS3)CCCN4CCOCC4

The Z-configuration at the C=N bond is critical for molecular planarity, as confirmed by X-ray crystallography in analogous thiazol-2-imines. This geometry facilitates intermolecular hydrogen bonding (N–H···S) and π-π stacking between the thiophene and p-tolyl groups.

Synthetic Pathways and Optimization

General Strategy

Synthesis typically involves sequential condensation and cyclization steps:

• Thiourea formation: Reacting 4-methylphenyl isothiocyanate with 3-(morpholin-4-yl)propan-1-amine yields a substituted thiourea precursor.

• Cyclization with α-halocarbonyl compounds: Treatment with α-bromoacetone under basic conditions induces heterocyclization, forming the thiazole ring.

Mechanistic Insights

The reaction proceeds via an isothiourea intermediate, where deprotonation facilitates nucleophilic attack on the α-carbon of the bromoketone (Scheme 2). Subsequent intramolecular cyclization and elimination of HBr yield the thiazol-2-imine core. The Z-configuration arises from steric hindrance between the morpholinopropyl chain and thiophene substituent during ring closure.

Physicochemical and Spectroscopic Properties

Solubility and Stability

While experimental solubility data remain unreported, computational predictions (LogP ≈ 2.8) suggest moderate lipophilicity, suitable for transmembrane permeability. The morpholine moiety enhances aqueous solubility relative to purely aromatic analogs.

Spectroscopic Characterization

• ¹H NMR: Key signals include δ 7.2–7.4 (thiophene and p-tolyl aromatics), δ 3.6–3.8 (morpholine OCH₂), and δ 2.3 (NCH₂CH₂CH₂).

• IR: Bands at 1605 cm⁻¹ (C=N stretch) and 1240 cm⁻¹ (C–S vibration) confirm the thiazole framework.